Cas no 1080522-30-0 (6-fluoro-2-methyl-7-nitro-1H-Benzimidazole)
1080522-30-0 structure
Product Name:6-fluoro-2-methyl-7-nitro-1H-Benzimidazole
CAS No:1080522-30-0
MF:C8H6FN3O2
MW:195.150544643402
CID:1098256
PubChem ID:54016193
Update Time:2025-04-20
6-fluoro-2-methyl-7-nitro-1H-Benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 6-fluoro-2-methyl-7-nitro-1H-Benzimidazole
- 5-fluoro-2-methyl-4-nitro-1H-benzo[d]imidazole
- SCHEMBL2004140
- KVUGHIBAFYWHGM-UHFFFAOYSA-N
- 1080522-30-0
-
- Inchi: 1S/C8H6FN3O2/c1-4-10-6-3-2-5(9)8(12(13)14)7(6)11-4/h2-3H,1H3,(H,10,11)
- InChI Key: KVUGHIBAFYWHGM-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1[N+](=O)[O-])N=C(C)N2
Computed Properties
- Exact Mass: 195.04440460g/mol
- Monoisotopic Mass: 195.04440460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74.5Ų
6-fluoro-2-methyl-7-nitro-1H-Benzimidazole Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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